Cas no 2169451-06-1 (4-Cyclobutoxypyridine-2-carboxamide)

• Product Name: 4-Cyclobutoxypyridine-2-carboxamide
• CAS No: 2169451-06-1
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5325639
• Update Time: 2025-06-23

4-Cyclobutoxypyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutoxypyridine-2-carboxamide
• 4-cyclobutyloxypyridine-2-carboxamide
• 4-Cyclobutoxypyridine-2-carboxamide

• Inchi： 1S/C10H12N2O2/c11-10(13)9-6-8(4-5-12-9)14-7-2-1-3-7/h4-7H,1-3H2,(H2,11,13)
• InChI Key： PPVSSMHGOALGIG-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C(N)=O)C=1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on 4-Cyclobutoxypyridine-2-carboxamide

4-Cyclobutoxypyridine-2-carboxamide: A Comprehensive Overview

4-Cyclobutoxypyridine-2-carboxamide, with the CAS number 2169451-06-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 4-Cyclobutoxypyridine-2-carboxamide consists of a pyridine ring substituted with a cyclobutoxy group at the 4-position and a carboxamide group at the 2-position. This combination of functional groups imparts distinctive chemical and physical properties to the molecule.

The synthesis of 4-Cyclobutoxypyridine-2-carboxamide involves a series of well-established organic reactions. Typically, the starting material is a pyridine derivative, which undergoes substitution or coupling reactions to introduce the cyclobutoxy and carboxamide groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. These improvements have made 4-Cyclobutoxypyridine-2-carboxamide more accessible for research and industrial applications.

One of the most promising areas of research involving 4-Cyclobutoxypyridine-2-carboxamide is its potential use in drug development. The compound has shown remarkable bioactivity in preliminary studies, particularly in targeting specific enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, recent studies have demonstrated that 4-Cyclobutoxypyridine-2-carboxamide can inhibit the activity of certain kinases, which are key players in cell signaling pathways. This suggests that it could serve as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, 4-Cyclobutoxypyridine-2-carboxamide has also been explored for its role in agrochemicals. The compound exhibits potent pesticidal activity against various insect species, making it a potential candidate for developing eco-friendly pesticides. Researchers have reported that the compound's mechanism of action involves disrupting essential metabolic pathways in insects, leading to their demise without causing significant harm to non-target organisms. This property aligns with the growing demand for sustainable agricultural practices.

The material science community has also taken an interest in 4-Cyclobutoxypyridine-2-carboxamide, particularly due to its unique electronic properties. The compound has been used as a building block for constructing advanced materials such as conductive polymers and organic semiconductors. Recent studies have shown that incorporating 4-Cyclobutoxypyridine-2-carboxamide into polymer frameworks can significantly enhance their electrical conductivity and stability under various environmental conditions. These findings open up new possibilities for its use in electronic devices and energy storage systems.

The environmental impact of 4-Cyclobutoxypyridine-2-carboxamide has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity levels under different conditions. Initial results indicate that the compound is relatively stable under aerobic conditions but can undergo microbial degradation under anaerobic environments. These insights are crucial for determining its safety profile and ensuring its responsible use in industrial applications.

In conclusion, 4-Cyclobutoxypyridine-2-carboxamide, with its versatile structure and diverse functional groups, continues to be a focal point in various scientific disciplines. Its potential applications span across pharmaceuticals, agrochemicals, materials science, and environmental chemistry. As research progresses, it is anticipated that this compound will unlock new opportunities for innovation and contribute significantly to advancing modern technologies.